Cas no 1218789-41-3 (3-Chloro-5-propoxyphenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-5-propoxyphenylboronic acid, pinacol ester
• CAS No: 1218789-41-3
• MF: C₁₅H₂₂BClO₃
• MW: 296.597383975983
• MDL: MFCD12546578
• CID: 827729
• PubChem ID: 46739671
• Update Time: 2024-11-03

3-Chloro-5-propoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Chloro-5-propoxyphenylboronic acid, pinacol ester
• DTXSID50675262
• DB-357013
• BS-21138
• E84487
• 1,3,2-Dioxaborolane, 2-(3-chloro-5-propoxyphenyl)-4,4,5,5-tetramethyl-
• CS-0175981
• AKOS016004692
• 3-Chloro-5-propoxyphenylboronic acid,pinacol ester
• 1218789-41-3
• MFCD12546578
• 3-Chloro-5-propoxyphenylboronic acid pinacol ester

• MDL： MFCD12546578
• Inchi： 1S/C15H22BClO3/c1-6-7-18-13-9-11(8-12(17)10-13)16-19-14(2,3)15(4,5)20-16/h8-10H,6-7H2,1-5H3
• InChI Key： UHYRQTTUPFEKMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCCC

Computed Properties

• Exact Mass: 296.13500
• Monoisotopic Mass: 296.1350524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 3.42800